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Compound of Interest

Compound Name: Santolina alcohol

Cat. No.: B12104717

For immediate reference, treat Santolina alcohol as a flammable and hazardous chemical.
Proper disposal is mandatory to ensure laboratory safety and environmental compliance. This
guide provides detailed procedures for researchers, scientists, and drug development
professionals to safely manage and dispose of Santolina alcohol waste.

Immediate Safety and Handling Precautions

Before handling Santolina alcohol, it is crucial to be aware of its properties and potential
hazards. While specific GHS classifications for Santolina alcohol can be inconsistent across
suppliers, it is best practice to handle it as a hazardous substance. One safety data sheet for a
related product indicates that it may be a flammable liquid, harmful if swallowed and enters
airways, may cause an allergic skin reaction, and is harmful to aquatic life with long-lasting
effects.

Personal Protective Equipment (PPE) is mandatory:

o Eye Protection: Chemical safety goggles.

o Hand Protection: Chemically resistant gloves (e.g., nitrile).
o Body Protection: Laboratory coat.

Work Area:
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» Always handle Santolina alcohol in a well-ventilated area, preferably within a chemical
fume hood.

o Keep away from heat, sparks, open flames, and other ignition sources.[1]

Quantitative Data Summary

For quick reference, the key physical and chemical properties of Santolina alcohol are
summarized in the table below.

Property Value

Chemical Formula C10H180][2]

Molecular Weight 154.25 g/mol [2]

Appearance Colorless clear liquid (estimated)[3][4]
Density Approximately 0.861 g/mL at 20 °C[5][6]
Boiling Point 218-219 °C at 760 mm Hg[3]

Flash Point Approximately 81.11 °C (178 °F)[3]
Solubility in Water 351.9 mg/L at 25 °C (estimated)[3][4]

Experimental Protocol: Santolina Alcohol Waste
Disposal

This protocol outlines the step-by-step procedure for the safe disposal of Santolina alcohol
waste in a laboratory environment.

Materials:
o Appropriate Personal Protective Equipment (PPE).

» Designated hazardous waste container (chemically compatible, e.g., glass or high-density
polyethylene).

e Hazardous waste label.
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e Secondary containment for the waste container.

Procedure:

o Waste Identification and Segregation:

o lIdentify all waste streams containing Santolina alcohol. This includes pure unused
Santolina alcohol, solutions containing Santolina alcohol, and contaminated materials
(e.q., pipette tips, gloves, absorbent pads).

o Do not mix Santolina alcohol waste with incompatible materials. Specifically, keep it
separate from strong oxidizing agents.

o Waste Collection:

o Collect liquid Santolina alcohol waste in a designated, leak-proof hazardous waste
container.

o The container must be in good condition with a secure, tight-fitting lid.

o Do not fill the container to more than 90% capacity to allow for vapor expansion.

o Solid waste contaminated with Santolina alcohol (e.g., absorbent pads from a spill
cleanup) should be collected in a separate, clearly labeled container.

e Labeling:

o Immediately label the waste container with a hazardous waste tag.

o The label must include:

The words "Hazardous Waste".

The full chemical name: "Santolina alcohol".

The approximate concentration and volume.

The date accumulation started.
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» The associated hazards (e.g., "Flammable Liquid").

e Storage:

[e]

Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA).

The SAA must be at or near the point of generation and under the control of the laboratory
personnel.

Ensure the waste container is placed in secondary containment (e.g., a larger, chemically
resistant bin) to contain any potential leaks or spills.

Store the waste away from ignition sources and incompatible chemicals.

e Disposal Request:

o

Once the waste container is full or has been in storage for the maximum allowable time
per your institution's policy (typically 6-12 months), arrange for its disposal.

Follow your institution's specific procedures for requesting a hazardous waste pickup from
the Environmental Health and Safety (EHS) department or equivalent.

Do not attempt to dispose of Santolina alcohol down the drain or by evaporation in a
fume hood.[3] This is a violation of standard laboratory safety protocols and environmental
regulations.

o Empty Container Management:

An empty container that held Santolina alcohol must also be disposed of properly.

If the Santolina alcohol is determined to be an acute hazardous waste by your institution,
the container must be triple-rinsed with a suitable solvent. The rinsate must be collected
and disposed of as hazardous waste.[3]

For non-acutely hazardous waste, empty the container as much as possible, deface the
label, and dispose of it according to your institution's guidelines for empty chemical
containers.[3]
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Disposal Workflow Diagram

The following diagram illustrates the key decision points and steps in the Santolina alcohol
disposal process.
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Santolina Alcohol Disposal Workflow

Waste Generation & Collection

Santolina Alcohol Waste Generated

Do Not Pour Down Drain Do Not Evaporate in Fume Hood

Wear Appropriate PPE

2

Collect Liquid Waste in Collect Contaminated Solids
Designated Container in Separate Labeled Bag/Container

N

Label Waste Container(s) with
Hazardous Waste Tag

Storage

Store Sealed Container in
Secondary Containment
within a Satellite Accumulation Area

Dispo%al

Request Pickup from
Environmental Health & Safety (EHS)

EHS Manages Final Disposal
via Licensed Vendor

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b12104717?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12104717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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